Cas no 78676-35-4 (Benzo[b]thiophene-3-carbonyl azide)

• Product Name: Benzo[b]thiophene-3-carbonyl azide
• CAS No: 78676-35-4
• MF: C₉H₅N₃OS
• MW: 203.220499753952
• CID: 534081
• PubChem ID: 12875302
• Update Time: 2025-04-19

Benzo[b]thiophene-3-carbonyl azide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carbonyl azide
• 1-benzothiophene-3-carbonyl azide
• 78676-35-4
• AKOS010876577
• SCHEMBL17121900
• DTXSID20512130

• Inchi： 1S/C9H5N3OS/c10-12-11-9(13)7-5-14-8-4-2-1-3-6(7)8/h1-5H
• InChI Key： GQNXDXRNNCSCGA-UHFFFAOYSA-N
• SMILES： S1C=C(C(N=[N+]=[N-])=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 203.01533297g/mol
• Monoisotopic Mass: 203.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.7Ų